N-((2-hydroxyquinolin-3-yl)methyl)-N-isobutyl-4-methylbenzenesulfonamide

• IUPAC Name: 4-methyl-N-(2-methylpropyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C21H24N2O3S/c1-15(2)13-23(27(25,26)19-10-8-16(3)9-11-19)14-18-12-17-6-4-5-7-20(17)22-21(18)24/h4-12,15H,13-14H2,1-3H3,(H,22,24)
• InChI Key: UNMJSIVYWXFZMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC3=CC=CC=C3NC2=O)CC(C)C
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

N-((2-hydroxyquinolin-3-yl)methyl)-N-isobutyl-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.5 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

It’s known that quinoline derivatives, which this compound is a part of, have a broad range of biological activities. They are known to interact with various targets, including enzymes, receptors, and proteins, to exert their therapeutic effects.

Mode of Action

Quinoline derivatives are known to participate in both electrophilic and nucleophilic substitution reactions. They can form salts with acids and exhibit reactions similar to benzene and pyridine. These properties may influence how they interact with their targets.

Biochemical Pathways

Quinoline derivatives are known to exhibit a broad range of pharmacological activities, including antimalarial, anticancer, antibacterial, anthelmintic, antiviral, antifungal, anti-inflammatory, analgesic, cardiovascular, central nervous system, and hypoglycemic activities. These activities suggest that quinoline derivatives may affect multiple biochemical pathways.

Result of Action

Given the broad range of activities associated with quinoline derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular level.